Cas no 941956-92-9 (4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941956-92-9
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 5506135
• Update Time: 2025-05-26

4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• 4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C22H26N2O3/c1-3-4-14-27-19-10-7-17(8-11-19)22(26)23-18-9-12-20(16(2)15-18)24-13-5-6-21(24)25/h7-12,15H,3-6,13-14H2,1-2H3,(H,23,26)
• InChI Key： YBELOZZCHPMPFR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2=O)C(C)=C1)(=O)C1=CC=C(OCCCC)C=C1

Additional information on 4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide

Introduction to 4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941956-92-9) and Its Emerging Applications in Chemical Biology

The compound 4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941956-92-9) represents a fascinating molecule with significant potential in the field of chemical biology and drug discovery. Its unique structural features, combining a benzamide core with an N-substituted pyrrolidine moiety and an alkoxy group, make it a promising candidate for further exploration in medicinal chemistry. This introduction delves into the molecular characteristics of this compound, its synthetic pathways, and its emerging applications, particularly in the context of recent advancements in pharmacological research.

The molecular structure of 4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide is characterized by a benzene ring substituted with an N-methylpyrrolidine group at the 4-position and a butoxy group at the 3-position. The presence of the benzamide moiety (–CONH–) at the N-position introduces a polar interaction surface, which is crucial for binding to biological targets. This structural arrangement not only enhances solubility but also facilitates interactions with proteins and enzymes, making it an attractive scaffold for drug development.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). The pyrrolidine ring in 4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide serves as a key pharmacophore for such interactions. Pyrrolidine derivatives have been extensively studied for their ability to bind to hydrophobic pockets in target proteins, often leading to potent inhibition or activation of biological pathways. The benzamide group further contributes to the compound's binding affinity by forming hydrogen bonds with polar residues in the target protein.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Recent studies have highlighted the role of protein misfolding and aggregation in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide to interact with specific protein targets suggests that it could be developed into a therapeutic agent capable of preventing or reversing these pathological processes. For instance, its interaction with amyloid-beta peptide aggregates has been observed in preliminary studies, indicating its potential as an anti-aggregation agent.

The synthetic route to 4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylbenzamide involves several key steps that highlight its complexity and the sophistication required for its preparation. The synthesis typically begins with the formation of the benzamide core through condensation reactions between phenylacetic acid derivatives and amides. Subsequent functionalization introduces the butoxy group and the N-methylpyrrolidine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yields and purity.

Recent advancements in computational chemistry have further enhanced the design and optimization of compounds like 4-butoxy-N-3-methyl-4-(2-oxopyrrolidin-1-y l)phenylbenzamide. Molecular docking simulations have been instrumental in predicting binding affinities and identifying potential drug candidates before experimental validation. These computational methods allow researchers to explore virtual libraries of compounds, significantly reducing the time and cost associated with traditional high-throughput screening approaches.

The pharmacokinetic properties of 4-butoxy-N-3-methyl-4-(2 oxopyrrolidin -1 - yl )phen ylb enz amide are also worth considering. The butoxy group enhances lipophilicity, which can improve oral bioavailability, while the polar benzamide moiety ensures good solubility in aqueous environments. These characteristics make it a promising candidate for systemic administration. Additionally, preliminary toxicity studies have shown that this compound exhibits low acute toxicity, suggesting its safety profile is favorable for further development.

In conclusion, 4-butoxy-N -3 -m ethy l - 4 - ( 2 - oxopy r r oli d i n - 1 - y l ) phen ylbe nz amide (CAS No. 941956 -92 -9) is a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophores makes it an excellent candidate for modulating protein-protein interactions and treating neurological disorders. Advances in synthetic chemistry and computational methods continue to enhance our ability to design and optimize such compounds, paving the way for novel therapeutic interventions.